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Compound of Interest

Compound Name: N-Benzylphthalimide

Cat. No.: B1666794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of N-
Benzylphthalimide, with a focus on its melting point and physical appearance. Detailed

experimental protocols for the determination of these properties are included, along with a

summary of its key physicochemical data.

Physicochemical Properties of N-Benzylphthalimide
N-Benzylphthalimide, also known as 2-benzylisoindoline-1,3-dione, is an N-substituted

phthalimide.[1][2][3][4] It is a compound of interest in organic synthesis, serving as an

intermediate in the preparation of various molecules, including potential pharmaceutical

compounds.[4] The physical characteristics of N-Benzylphthalimide are crucial for its

identification, purity assessment, and application in further chemical reactions.

Table 1: Quantitative Physicochemical Data for N-Benzylphthalimide
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Property Value Source(s)

Melting Point 114-116 °C [1][2][4][5][6][7][8]

115.0-119.0 °C

Molecular Formula C₁₅H₁₁NO₂ [4][5][9]

Molecular Weight 237.25 g/mol [1][3][4][5][9]

Boiling Point 393.1 °C at 760 mmHg [5]

~379.79 °C (estimate) [4][7]

Density 1.311 g/cm³ [5]

~1.34 g/cm³ [7]

Refractive Index 1.66 [5]

~1.55 (estimate) [7]

Solubility Soluble in DMSO

Physical Appearance
N-Benzylphthalimide typically presents as a white to light yellow crystalline solid.[4][7] It has

also been described as appearing in the form of colorless to light-yellow crystalline needles.

The color can be an indicator of purity, with purer samples tending to be white.[10]

Experimental Protocols
The following sections detail the methodologies for the synthesis of N-Benzylphthalimide and

the determination of its physical properties.

A common method for the preparation of N-Benzylphthalimide involves the reaction of

phthalic anhydride with benzylamine in glacial acetic acid.[1][2][3][4] An alternative published

procedure is as follows:

Reaction Setup: An intimate mixture of 1.2 moles of anhydrous potassium carbonate and 2

moles of phthalimide is prepared.[6] To this mixture, 4 moles of benzyl chloride are added.[6]
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Heating: The reaction mixture is heated in an oil bath at 190°C under a reflux condenser for

three hours.[6]

Workup: While the mixture is still hot, excess benzyl chloride is removed by steam

distillation.[6] As the distillation proceeds, the N-Benzylphthalimide product crystallizes.[6]

The mixture is then cooled rapidly with vigorous agitation to yield a fine solid.[6]

Purification: The solid product is collected by filtration on a Büchner funnel, washed

thoroughly with water, and then with 60% ethanol.[6] For further purification, the product can

be recrystallized from glacial acetic acid.[6]

The determination of the physical appearance of a chemical compound is a qualitative

assessment.[11]

Objective: To visually inspect and describe the physical state, color, and form of the

substance.

Procedure:

A small, representative sample of N-Benzylphthalimide is placed on a clean, white

surface, such as a watch glass or a piece of filter paper.

The sample is observed under good lighting conditions, preferably against a white

background to ensure accurate color perception.[10]

The physical state at room temperature and standard pressure is noted (e.g., solid).

The color of the material is described (e.g., white, off-white, light yellow).

The form or morphology of the solid is characterized (e.g., crystalline powder, needles,

granules).

The melting point of a crystalline solid is a key physical property used for identification and as a

criterion for purity. A pure compound typically exhibits a sharp melting point range of 0.5-1.0°C.

Impurities tend to depress the melting point and broaden the melting range.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://orgsyn.org/demo.aspx?prep=cv2p0083
https://orgsyn.org/demo.aspx?prep=cv2p0083
https://www.benchchem.com/product/b1666794?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=cv2p0083
https://orgsyn.org/demo.aspx?prep=cv2p0083
https://orgsyn.org/demo.aspx?prep=cv2p0083
https://orgsyn.org/demo.aspx?prep=cv2p0083
https://www.chemsafetypro.com/Topics/CRA/Physical_State_Appearance_Odour.html
https://www.benchchem.com/product/b1666794?utm_src=pdf-body
https://www.pharmaceuticalonline.com/doc/physical-appearance-determination-of-a-drug-substance-utilizing-a-commercially-available-color-guide-0001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To determine the temperature range over which the solid N-Benzylphthalimide
transitions to a liquid.

Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at

one end), thermometer.[1]

Procedure:

Sample Preparation: A small amount of dry, finely powdered N-Benzylphthalimide is

introduced into the open end of a capillary tube.[7] The tube is tapped gently to pack the

solid into the sealed end to a height of 1-2 cm.[4][7]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.[1][7]

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the

expected melting point.[7] The heating rate is then reduced to about 1-2°C per minute to

allow for accurate observation.[7]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range.[4][7] The temperature at which the entire sample has

completely melted into a transparent liquid is recorded as the end of the melting range.[4]

[7]

Reporting: The melting point is reported as a range of these two temperatures. For N-
Benzylphthalimide, a typical range would be 114-116°C.[1][6][7]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow from the synthesis of N-
Benzylphthalimide to its physical characterization.
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Caption: Workflow for the synthesis and physical characterization of N-Benzylphthalimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of N-Benzylphthalimide]. BenchChem, [2025]. [Online PDF]. Available at:
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n-benzylphthalimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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